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Compound of Interest

Compound Name: Deltasonamide 2 hydrochloride
CAS No.: 2448341-55-5
Cat. No.: B2514749

Get Quote

. J

Part 1: Imnmediate Action & Safety Profile
Compound Identity & Hazard Classification

Deltasonamide 2 hydrochloride is a highly potent, competitive inhibitor of the PDES (PDE6D)
protein.[1] It functions by blocking the interaction between PDEd and KRAS, disrupting the
localization and signaling of oncogenic KRAS.

CAS No: 2448341-55-5 (HCI salt)

Potency:

(Picomolar affinity indicates High Potency).[2]

Physical State: White to off-white solid.[1][2]

Solubility: Soluble in DMSO (

150 mg/mL); Insoluble in water.
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Risk Assessment (Control Banding Approach): Due to its high potency and status as a novel

research compound, specific toxicological data (LD50) is often limited. Therefore, it must be

handled under Control Band 3/4 (High Containment) protocols.

Hazard Category

Classification

Operational Implication

Acute Toxicity

Avoid all skin contact and

Undetermined (Treat as Toxic)

inhalation.

Target Organ

KRAS Signaling Pathway

Potential interference with

cellular proliferation/stemness.

Physical

Hygroscopic Solid

Moisture destroys compound

integrity.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard lab coats alone. The picomolar affinity means trace exposure could be

biologically active.
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Mechanism of Action & Safety Context

Understanding the mechanism enforces why safety is critical. Deltasonamide 2 prevents PDEd
from chaperoning KRAS to the plasma membrane. Accidental systemic exposure could
theoretically disrupt Ras-dependent signaling in the handler's own tissues.

Figure 1: Biological Impact & Safety Logic
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Caption: Deltasonamide 2 binds PDEd with high affinity, preventing KRAS membrane
trafficking. This potency necessitates strict exposure controls.[3][4]

Receiving & Storage Protocol

The "Cold Chain" Rule: The hydrochloride salt improves stability, but moisture is the enemy.

 Arrival: Inspect vial for breakage. Do not open until the vial reaches room temperature

(prevents condensation).
e Long-Term Storage: Store solid at -80°C (stable for 2 years).

e Short-Term Storage: -20°C (stable for 1 month). Desiccate if possible.

Solubilization Workflow (Critical Step)

Water insolubility requires a specific "DMSO-First" approach.

Table 1: Stock Solution Preparation (Example for 5 mg Vial)
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Target Concentration Solvent (DMSO) Volume Protocol Notes
Recommended Stock.

10 mM 731.3 pL
Vortex 30s.

5 mM 1462.6 pL Good for intermediate dilution.

| 1 mM | 7313.0 pL | High volume; not recommended for storage. |

Step-by-Step Solubilization:

o Equilibrate: Allow vial to warm to 20-25°C inside a desiccator (approx. 30 mins).

o Solvent Addition: Add Anhydrous DMSO (freshly opened or stored over molecular sieves).
 Dissolution: Vortex vigorously. If particles persist, sonicate for 10-15 seconds in a water bath.

« Aliquot: Do not store the bulk stock. Aliquot into light-protective (amber) tubes (e.g., 20 yL or
50 pL volumes) to avoid freeze-thaw cycles.

o Storage: Store aliquots at -80°C. Use within 6 months.

Figure 2: Safe Handling Workflow
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Caption: Operational workflow to maintain compound stability and user safety. Note the critical
equilibration step.

Part 3: Emergency & Disposal Logistics
Spill Response

e Minor Spill (<5 mL solution):

o Alert nearby personnel.
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o Cover with absorbent pads dampened with ethanol (Deltasonamide is soluble in organic
solvents; water may precipitate it, making it harder to clean).

o Wipe area with 10% bleach solution, then water.
o Dispose of waste as Hazardous Chemical Waste.
Exposure (Skin/Eye):

o Skin: Wash immediately with soap and copious water for 15 minutes. DMSO enhances
skin penetration, so speed is vital.

o Eyes: Flush for 15 minutes at an eyewash station. Seek medical attention.

Waste Disposal

Solid Waste: Vials, tips, and gloves must be incinerated as hazardous chemical waste.

Liguid Waste: Collect in "Halogenated Organic Solvent" waste streams (due to
Chlorobenzene moiety and DMSO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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